Cas no 7254-19-5 (5-Bromo-1H-indole-2-carboxylic acid)

• Product Name: 5-Bromo-1H-indole-2-carboxylic acid
• CAS No: 7254-19-5
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD00022705
• CID: 47310
• PubChem ID: 252137
• Update Time: 2025-04-18

5-Bromo-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-indole-2-carboxylic acid
• 5-Bromo-2-indolecarboxylic acid
• 5-Bromoindole-2-carboxylic Acid
• NSC 73384
• A837559
• Z285234024
• SCHEMBL378196
• MFCD00022705
• 7254-19-5
• 1H-Indolecarboxylic acid, 5-bromo-
• AKOS000158641
• 5-Bromo-1H-indole-2-carboxylicacid
• NSC-73384
• Oprea1_523989
• B3836
• AM1164
• 5-Bromo-1H-indole-2-carboxylic acid #
• SY035588
• NSC73384
• GA-0937
• SB13265
• BB 0248942
• FT-0601303
• B-8660
• 5-bromo indole carboxylic acid
• EN300-30450
• BCP26712
• DTXSID60291139
• CHEMBL22435
• HY-W007593
• AC-8797
• CS-W007593
• 1H-Indole-2-carboxylic acid, 5-bromo-
• 2-Indolecarboxylic acid, 5-bromo-
• ALBB-007015
• STK504240
• DB-006988
• BBL022460

• MDL： MFCD00022705
• Inchi： 1S/C9H6BrNO2/c10-6-1-2-7-5(3-6)4-8(11-7)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： YAULOOYNCJDPPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O)N2
• BRN： 153253

Computed Properties

• Exact Mass: 238.95800
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.838
• Melting Point: 280°C(lit.)
• Boiling Point: 470.9°C at 760 mmHg
• Flash Point: 238.611°C
• Refractive Index: 1.749
• PSA: 53.09000
• LogP: 2.62860

5-Bromo-1H-indole-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives